Cas no 1680-21-3 (Triethylene glycol diacrylate)

• Product Name: Triethylene glycol diacrylate
• CAS No: 1680-21-3
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 41794
• Update Time: 2025-05-20

Triethylene glycol diacrylate Chemical and Physical Properties

Names and Identifiers

• Triethylene glycol diacrylate
• TEGDA
• 2-[2-(2-prop-2-enoyloxyethoxy)ethoxy]ethyl prop-2-enoate
• Acrylic acid,diester with triethylene glycol
• EINECS 216-853-9
• Triethylenglycoldiacrylat
• 1,2-Ethanediylbis(oxy-2,1-ethanediyl) diacrylate
• TEGdiacrylate
• 2,2'-[Ethylenebis(oxy)]bisethanol diacrylate
• Diacrylic acid 3,6-dioxaoctane-1,8-diyl ester
• Bisacrylic acid ethylenebis(oxyethylene) ester
• Diacrylic acid [ethylenebis(oxyethylene)] ester
• Bisacrylic acid (ethylenebisoxybisethylene) ester
• 2-PROPENOICACID,1,2-ETHANEDIYLBIS(OXY-2,1-ETHANEDIYL)E.
• acrylicacid,diesterwithtriethyleneglycol

• MDL： MFCD00039822
• Inchi： 1S/C12H18O6/c1-3-11(13)17-9-7-15-5-6-16-8-10-18-12(14)4-2/h3-4H,1-2,5-10H2
• InChI Key： INQDDHNZXOAFFD-UHFFFAOYSA-N
• SMILES： C(=O)(C=C)OCCOCCOCCOC(=O)C=C

Computed Properties

• Exact Mass: 258.11000
• Monoisotopic Mass: 258.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 71.1A^2

Experimental Properties

• Density: 1.110 g/mL at 25 °C
• Melting Point: 125°/2mm
• Boiling Point: 266°C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.464
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 71.06000
• LogP: 0.47800

Triethylene glycol diacrylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38-43
• Safety Instruction： S26; S36/37/39; S28
• RTECS：AS8150000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Triethylene glycol diacrylate

Triethylene Glycol Diacrylate (CAS No. 1680-21-3): An Overview of Its Properties, Applications, and Recent Research

Triethylene glycol diacrylate (TEGDA), with the CAS number 1680-21-3, is a versatile compound widely used in various industrial and scientific applications. This diacrylate ester is known for its excellent reactivity and stability, making it a valuable component in the formulation of coatings, adhesives, and photopolymers. In this article, we will delve into the chemical properties, applications, and recent research advancements related to triethylene glycol diacrylate.

Chemical Structure and Properties

Triethylene glycol diacrylate is a clear, colorless liquid with a molecular formula of C₁₀H₁₆O₆. It has a molecular weight of 236.23 g/mol and a boiling point of approximately 245°C. The compound is characterized by its two acrylate functional groups, which confer high reactivity and cross-linking capabilities. These properties make TEGDA an ideal monomer for polymerization reactions, particularly in UV-curable systems.

The solubility of triethylene glycol diacrylate in various organic solvents is another key attribute. It is soluble in alcohols, ketones, and esters, but insoluble in water. This solubility profile allows for its use in a wide range of formulations without compromising the integrity of the final product. Additionally, TEGDA exhibits good thermal stability, which is crucial for applications involving high-temperature processing.

Applications in Industry and Science

Triethylene glycol diacrylate finds extensive use in the coatings industry due to its ability to form hard, durable films with excellent adhesion properties. It is commonly used as a reactive diluent in UV-curable coatings, where it helps to reduce viscosity without significantly affecting the final film properties. This makes it particularly useful for applications requiring thin films with high gloss and scratch resistance.

In the field of adhesives, TEGDA is employed to enhance the curing speed and strength of adhesive formulations. Its rapid polymerization under UV light makes it suitable for use in instant adhesives and structural bonding applications. The cross-linking density achieved through the polymerization of triethylene glycol diacrylate contributes to the overall performance and durability of the adhesive bond.

Potential Health and Environmental Considerations

Safety is a critical consideration in the handling and use of any chemical compound. While triethylene glycol diacrylate is generally considered safe when used as directed, proper precautions should be taken to minimize exposure. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In terms of environmental impact, recent studies have focused on the biodegradability and ecotoxicity of acrylates like TEGDA. While these compounds are not classified as persistent organic pollutants (POPs), their potential environmental effects are still being investigated. Efforts are underway to develop more sustainable formulations that minimize environmental impact while maintaining performance characteristics.

Recent Research Advancements

The ongoing research into triethylene glycol diacrylate (CAS No. 1680-21-3)) has yielded several exciting developments. One area of focus is the use of TEGDA in 3D printing applications. The high reactivity and low viscosity of TEGDA make it an ideal monomer for resin-based 3D printing processes. Recent studies have demonstrated the ability to create complex structures with high resolution using TEGDA-based resins.

Another significant area of research involves the application of TEGDA in biomedical materials. Due to its biocompatibility and tunable mechanical properties, TEGDA has been explored as a component in hydrogels for tissue engineering and drug delivery systems. For example, a study published in the journal "Biomaterials" reported the successful use of TEGDA-based hydrogels for controlled release of therapeutic agents.

In addition to these applications, there is growing interest in using TEGDA as a functional monomer in advanced polymer materials. Researchers at several institutions have developed novel copolymers incorporating TEGDA that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in aerospace, automotive, and electronics industries.

Conclusion

Triethylene glycol diacrylate (CAS No. 1680-21-3) strong >is a multifunctional compound with a wide range of applications across various industries. Its unique chemical properties make it an essential component in coatings, adhesives, photopolymers, 3D printing resins, biomedical materials, and advanced polymer formulations. Ongoing research continues to expand our understanding of TEGDA's potential uses and optimize its performance in existing applications.